Cas no 2094153-64-5 (3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-amine hydrochloride)

• Product Name: 3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-amine hydrochloride
• CAS No: 2094153-64-5
• CID: 4637305
• Update Time: 2025-10-28

3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydrospiro[1-benzopyran-2,4''-oxane]-4-amine hydrochloride
• 3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-amine hydrochloride

Additional information on 3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-amine hydrochloride

3,4-Dihydrospiro[1-Benzopyran-2,4'-Oxane]-4-Amine Hydrochloride: A Comprehensive Overview

3,4-Dihydrospiro[1-benzopyran-2,4'-oxane]-4-amine hydrochloride, with the CAS number 2094153-64-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spirocyclic structure, which combines a benzopyran ring system with an oxane moiety. The presence of the amine group at the 4-position and the hydrochloride counterion further adds to its chemical complexity and potential biological activity.

The synthesis of 3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-amine hydrochloride involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. Researchers have employed methodologies such as ring-closing metathesis and asymmetric catalysis to construct the spirocyclic core. These advancements not only improve the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its potential applications in drug development.

In terms of chemical properties, 3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-amine hydrochloride exhibits interesting behavior under various reaction conditions. Its spirocyclic structure imparts rigidity to the molecule, which can influence its reactivity and selectivity in different chemical environments. For instance, recent experiments have demonstrated its ability to act as a chiral auxiliary in asymmetric synthesis, highlighting its potential as a versatile building block in organic chemistry.

The biological activity of 3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-amine hydrochloride has been a focal point of recent research efforts. Studies have shown that this compound possesses moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. For example, it has been found to inhibit acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. While the potency is not yet sufficient for therapeutic use, these findings underscore its potential as a lead compound for drug discovery.

Another area of interest is the pharmacokinetic profile of 3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-amine hydrochloride. Preclinical studies in animal models have revealed moderate absorption and distribution properties. However, further investigations are required to fully understand its bioavailability and metabolic pathways. These studies are essential for determining whether this compound can be developed into an orally active drug.

The structural uniqueness of 3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-amine hydrochloride also makes it a valuable tool in medicinal chemistry education. Its complex architecture serves as an excellent example for teaching students about spirocyclic compounds and their synthesis. Additionally, its role as a chiral auxiliary provides insights into modern strategies for asymmetric synthesis.

In conclusion, 3,4-dihydrospiro[1-benzopyran-2,4'-oxane]-4-amine hydrochloride, with CAS number 2094153-64-5, represents a promising compound with diverse applications in organic chemistry and pharmacology. While further research is needed to fully realize its potential as a therapeutic agent or synthetic building block, its unique properties continue to attract significant scientific attention.